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Compound of Interest

Compound Name: Indium-115

Cat. No.: B077298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primordial radionuclide,

Indium-115 (¹¹⁵In). It details its isotopic abundance, physical and chemical properties, and the

experimental methodologies used for their characterization. This document is intended to serve

as a valuable resource for professionals in research, science, and drug development who are

interested in the fundamental characteristics and potential applications of this long-lived

isotope.

Quantitative Data Summary
The following tables summarize the key quantitative data for Indium-115, providing a clear and

concise reference for its fundamental properties.

Table 1: Isotopic Abundance and Atomic Weight of
Natural Indium

Isotope
Natural Abundance (%)[1]
[2]

Atomic Mass (amu)[2]

¹¹³In 4.28 112.904062

¹¹⁵In 95.72 114.903878

Standard Atomic Weight of

Indium
114.818
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Table 2: Nuclear Properties of Indium-115
Property Value

Half-life (t₁/₂) 4.41 x 10¹⁴ years[1][2]

Decay Mode β⁻ (Beta decay)[1][2]

Decay Product ¹¹⁵Sn (Tin-115)[1][2]

Beta Decay Energy (Q-value) 497.954 keV[2]

Nuclear Spin (I) 9/2+[2]

Magnetic Dipole Moment (μ/μN) +5.5408[2]

Electric Quadrupole Moment (Q/barn) +0.81

Table 3: Physical and Chemical Properties of Indium
Property Value

Melting Point 156.6 °C

Boiling Point 2072 °C

Density 7.31 g/cm³

Appearance Silvery-white, lustrous metal

Crystal Structure Body-centered tetragonal

Electron Configuration [Kr] 4d¹⁰ 5s² 5p¹

Standard Electrode Potential (In³⁺/In) -0.34 V

Experimental Protocols
This section outlines the detailed methodologies for key experiments used to characterize the

properties of Indium-115.

Determination of Isotopic Abundance by Multi-Collector
Inductively Coupled Plasma Mass Spectrometry (MC-
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ICP-MS)
MC-ICP-MS is a powerful technique for high-precision isotope ratio measurements. The

following protocol provides a general framework for the determination of the isotopic

abundance of Indium.

Methodology:

Sample Preparation:

Accurately weigh a solid indium sample.

Dissolve the sample in high-purity nitric acid (HNO₃).

Dilute the dissolved sample to a known volume with deionized water to achieve a final

indium concentration suitable for ICP-MS analysis (typically in the parts-per-billion range).

Prepare a series of calibration standards with known ¹¹³In/¹¹⁵In ratios.

Instrumental Analysis:

Introduce the prepared sample and standard solutions into the ICP-MS system. The

sample is nebulized and introduced into the argon plasma, where it is ionized.

The ion beam is then directed into the mass spectrometer.

The multiple collectors simultaneously measure the ion currents of the different indium

isotopes (¹¹³In⁺ and ¹¹⁵In⁺).

Data Analysis:

Correct for instrumental mass bias using a suitable correction model (e.g., standard-

sample bracketing or the use of an internal standard).

Calculate the ¹¹³In/¹¹⁵In ratio for the sample.

Determine the percentage abundance of each isotope from the measured ratio.
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Measurement of Half-Life and Decay Energy by
Cryogenic Calorimetry
Due to the extremely long half-life of ¹¹⁵In, direct decay counting over a short period is not

feasible. Cryogenic calorimetry offers a highly sensitive method to measure the decay energy

and, consequently, the half-life.

Methodology:

Detector Preparation:

A crystal containing a known amount of Indium-115 (e.g., an indium-containing crystal) is

used as the absorber in a cryogenic calorimeter.

The crystal is cooled to milli-Kelvin temperatures in a dilution refrigerator to minimize

thermal noise.

A sensitive thermometer, such as a transition-edge sensor (TES), is thermally coupled to

the crystal.

Data Acquisition:

When a ¹¹⁵In nucleus within the crystal undergoes beta decay, the emitted beta particle

deposits its energy in the crystal, causing a minute temperature rise.

The TES detects this temperature change as a sharp pulse in its resistance.

The amplitude of the pulse is proportional to the energy deposited by the beta particle.

The detector is operated for an extended period to collect a statistically significant number

of decay events.

Data Analysis:

The energy spectrum of the beta decays is constructed from the collected pulses.

The total number of decay events within a specific time interval is determined.
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Knowing the number of ¹¹⁵In atoms in the crystal and the number of decays, the decay

constant (λ) can be calculated.

The half-life is then determined using the equation: t₁/₂ = ln(2)/λ.

Characterization of Beta Decay with Liquid Scintillation
Counting
Liquid scintillation counting is a common technique for quantifying beta-emitting radionuclides.

Methodology:

Sample Preparation:

A known quantity of an indium compound is dissolved in a suitable solvent.

The solution is mixed with a liquid scintillation cocktail in a vial. The cocktail contains fluors

that emit light when they interact with the beta particles.

Counting:

The vial is placed in a liquid scintillation counter.

The beta particles emitted from the ¹¹⁵In decay excite the fluors in the cocktail, causing

them to emit photons of light.

Photomultiplier tubes (PMTs) in the counter detect these light flashes and convert them

into electrical pulses.

The instrument records the number of pulses over a set period.

Data Analysis:

The counting efficiency of the system is determined using a standard with a known activity.

The activity of the ¹¹⁵In sample is then calculated from the measured count rate and the

counting efficiency.
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Quenching (reduction in light output) can be a factor and must be corrected for, often

using internal or external standardization methods.[3][4][5][6][7]

Visualizations
The following diagrams, generated using the DOT language, illustrate key experimental

workflows and logical relationships relevant to the study of Indium-115.
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Caption: Beta decay scheme of Indium-115 to Tin-115.
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Caption: Workflow for Indium isotopic abundance analysis by MC-ICP-MS.
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Caption: Workflow for Indium-115 half-life measurement by cryogenic calorimetry.

Applications in Drug Development and Materials
Science
While the radioactive isotope Indium-111 is widely used in nuclear medicine for imaging and

therapeutic applications, the direct use of the long-lived Indium-115 in drug development is

less common.[1] However, the unique properties of indium and its compounds, such as Indium

Tin Oxide (ITO), are finding applications in drug delivery systems.
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ITO nanoparticles, which are composed of indium oxide and tin oxide, are being investigated

for their potential as carriers for targeted drug delivery.[8][9][10][11] Their electrical conductivity

and optical properties allow for the development of novel stimuli-responsive drug release

systems. For instance, ITO nanoparticles could be functionalized with drug molecules and

targeted to specific cells or tissues. The release of the drug could then be triggered by an

external stimulus, such as light or an electric field. This approach offers the potential for highly

controlled and localized drug delivery, which could improve the efficacy and reduce the side

effects of various therapies. Research in this area is ongoing and represents an exciting frontier

for the application of indium-based materials in the pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077298?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

